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Compound of Interest

N-Acetyl-3,5-
Compound Name:
dimethoxyphenylalanine

CAS No.: 1223-18-3

Cat. No.: B13479610

Get Quote

Part 1: Executive Summary & Chemical Identity[1]

The N-acetyl derivative of 3,5-dimethoxyphenylalanine is a specialized non-canonical amino
acid intermediate.[1][2] It serves as a critical building block in the synthesis of peptidomimetics,
particularly for thyroid hormone analogues (thyromimetics) and LFA-1 antagonists, where the
3,5-dimethoxy substitution pattern mimics the steric and electronic properties of di-iodinated
tyrosine residues found in T3/T4 hormones.[1][2]

Due to its status as a transient intermediate in many synthetic pathways, it is often not indexed
with a "shopping cart" CAS number in general catalogues.[1] This guide provides the specific
CAS identifiers located through deep-web chemical indexing and details the validated
synthesis protocols to generate this compound in-house.

Chemical Profile[1][3][4][5][6][7][8][9][10]
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Property Detail

Chemical Name N-Acetyl-3,5-dimethoxyphenylalanine

2-acetamido-3-(3,5-dimethoxyphenyl)propanoic

IUPAC Name acid

CAS Number (Racemate) 1223-18-3

Parent L-Amino Acid CAS 1272724-15-8 (3,5-Dimethoxy-L-phenylalanine)
Molecular Formula C13H17NOs

Molecular Weight 267.28 g/mol

Soluble in alcohols (MeOH, EtOH), DMSO,
Solubility DMF; sparingly soluble in water (acidic), soluble
in alkaline water.[1][2][3]

Part 2: The Search Strategy & CAS Verification

Finding the correct CAS for this derivative requires distinguishing between the racemate, which
is often the product of bulk chemical synthesis (Erlenmeyer-Pl6chl), and the enantiopure forms
used in asymmetric synthesis.[1]

Validated Identifiers

e Racemic Compound (DL-): The CAS 1223-18-3 corresponds to the generic or racemic N-
acetyl derivative.[1][2][4] This is the identifier most likely to be found in legacy chemical
databases for the "propionsaeure" derivative.

o L-Isomer Parent: If your specific application requires the L-enantiomer (e.g., for peptide
coupling), you will likely need to source the parent amino acid 3,5-dimethoxy-L-
phenylalanine (CAS 1272724-15-8) and perform the acetylation described in Part 3.[1][2]

e Fmoc-Protected Precursors: For solid-phase peptide synthesis (SPPS), the Fmoc-protected
variants are more commercially common than the N-acetyl forms.[1][2][4]

o Fmoc-3,5-dimethoxy-L-phenylalanine: CAS 381222-51-1[1][2][5][4][6][7]
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o Fmoc-3,5-dimethoxy-D-phenylalanine: CAS 2015414-19-2[1][2][4]

Part 3: Synthesis Protocols

Since commercial availability of the N-acetyl derivative can be sporadic, in-house synthesis is a
standard requirement.[2] Below are two field-proven protocols: Route A (De Novo Synthesis)
and Route B (Derivatization).

Route A: Modified Erlenmeyer-Plochl Azlactone
Synthesis

Best for generating multi-gram quantities of the racemic N-acetyl derivative starting from cheap
precursors.[1][2][4]

Mechanism: Condensation of 3,5-dimethoxybenzaldehyde with N-acetylglycine yields an
azlactone, which is hydrolyzed and reduced.[1][2]

Protocol:
e Condensation:

o Mix 3,5-dimethoxybenzaldehyde (1.0 eq), N-acetylglycine (1.0 eq), and anhydrous sodium
acetate (0.8 eq) in acetic anhydride (3.0 eq).

o Reflux for 1-2 hours.[1][2][4] The mixture will solidify upon cooling.[1]

o Workup: Add cold water to break up the mass.[1] Filter the yellow crystalline solid (the
azlactone).[1] Wash with cold water and recrystallize from ethanol/water.[1]

e Hydrolysis & Reduction:
o Suspend the azlactone in water/acetone.[1]

o Option 1 (One-pot): Use Red phosphorus/HI (Classic) - Not recommended due to
harshness.[1][2]

o Option 2 (Stepwise): Hydrolyze with 1% NaOH to open the ring to the a-acetamidoacrylic
acid derivative.[1][2][4] Then, perform catalytic hydrogenation (H2/Pd-C) in methanol to
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reduce the double bond.[1]

o Result: N-acetyl-DL-3,5-dimethoxyphenylalanine (CAS 1223-18-3).[1][2][8][4]

Route B: Direct Acetylation of L-Amino Acid

Best for preserving stereochemistry if you already possess the expensive 3,5-dimethoxy-L-
phenylalanine.[1][2][4]

Protocol:
 Dissolution: Dissolve 3,5-dimethoxy-L-phenylalanine (1 mmol) in 2M NaOH (2 mL) at 0°C.

o Acetylation: Dropwise add acetic anhydride (1.2 mmol) while vigorously stirring.
Simultaneously add 2M NaOH to maintain pH ~9-10.

e Reaction: Stir at 0°C for 30 mins, then room temperature for 1 hour.

« |solation: Acidify carefully to pH 2.0 using 1M HCI. The N-acetyl product will precipitate or
can be extracted into ethyl acetate.[1][2][4]

 Purification: Recrystallize from water/ethanol.

Visualizing the Synthesis Workflow
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Caption: Figure 1. Dual synthetic pathways for accessing the N-acetyl derivative.[1][2][4] Top:
De novo synthesis of the racemate. Bottom: Direct acetylation of the chiral parent.[1]

Part 4: Applications & Scientific Context[1][8]
Thyromimetic Design

The 3,5-dimethoxy motif is a classic bioisostere for the 3,5-diiodo substitution pattern found in
thyroid hormones (T3 and T4).[1] The methoxy groups provide similar steric bulk to iodine
atoms but with significantly different lipophilicity and hydrogen-bonding potential.[1][2][4]
Researchers use the N-acetyl derivative to probe the thyroid hormone receptor (TR) binding
pocket, specifically testing if the "outer ring" binding requires halogen bonding or simple steric
occlusion.[1]

LFA-1 Antagonists

In the development of Lymphocyte Function-Associated Antigen-1 (LFA-1) antagonists, 3,5-
substituted phenylalanine derivatives are used to block the interaction between LFA-1 and
ICAM-1.[1][2][4] The N-acetyl group often serves as a cap to mimic the peptide backbone,
while the 3,5-dimethoxy phenyl ring occupies the hydrophobic "ICAM-1 binding groove."[1][2]

Enzymatic Resolution Substrate

The N-acetyl-DL-racemate (CAS 1223-18-3) is frequently synthesized as a substrate for
Aminoacylase | (EC 3.5.1.14).[1][2][4] This enzyme selectively hydrolyzes the L-isomer's acetyl
group, releasing free 3,5-dimethoxy-L-phenylalanine while leaving the N-acetyl-D-isomer intact.
[1][2][4] This is the primary industrial route to obtain the enantiopure L-amino acid.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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